molecular formula C25H20BrN3O2 B2457415 6-bromo-3-(5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one CAS No. 143584-84-3

6-bromo-3-(5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one

Cat. No. B2457415
CAS RN: 143584-84-3
M. Wt: 474.358
InChI Key: ZECXQUXFYOPPGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-bromo-3-(5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one is a useful research compound. Its molecular formula is C25H20BrN3O2 and its molecular weight is 474.358. The purity is usually 95%.
BenchChem offers high-quality 6-bromo-3-(5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-bromo-3-(5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-bromo-3-(5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one' involves the synthesis of the pyrazole ring, followed by the synthesis of the quinoline ring, and finally the coupling of the two rings to form the target compound.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "2-bromoacetophenone", "aniline", "2-nitrobenzaldehyde", "ethyl cyanoacetate", "benzaldehyde", "4-bromoaniline" ], "Reaction": [ "Step 1: Synthesis of 5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-3-carbaldehyde by reacting 4-methoxybenzaldehyde with ethyl acetoacetate and hydrazine hydrate.", "Step 2: Synthesis of 5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-amine by reducing the aldehyde group of the product obtained in step 1 with sodium borohydride.", "Step 3: Synthesis of 5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-2-bromoacetophenone by reacting 2-bromoacetophenone with the product obtained in step 2.", "Step 4: Synthesis of 4-phenylquinoline-2(1H)-one by reacting aniline with 2-nitrobenzaldehyde and ethyl cyanoacetate, followed by reduction with sodium borohydride.", "Step 5: Synthesis of 6-bromo-3-(5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one by coupling the products obtained in step 3 and step 4 using benzaldehyde and 4-bromoaniline in the presence of a base." ] }

CAS RN

143584-84-3

Product Name

6-bromo-3-(5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one

Molecular Formula

C25H20BrN3O2

Molecular Weight

474.358

IUPAC Name

6-bromo-3-[5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4-phenyl-1H-quinolin-2-one

InChI

InChI=1S/C25H20BrN3O2/c1-31-18-10-7-15(8-11-18)21-14-22(29-28-21)24-23(16-5-3-2-4-6-16)19-13-17(26)9-12-20(19)27-25(24)30/h2-13,21,28H,14H2,1H3,(H,27,30)

InChI Key

ZECXQUXFYOPPGL-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C2CC(=NN2)C3=C(C4=C(C=CC(=C4)Br)NC3=O)C5=CC=CC=C5

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.